Cas no 4387-30-8 (1,3-Benzenedicarbonitrile,4-chloro-)

• Product Name: 1,3-Benzenedicarbonitrile,4-chloro-
• CAS No: 4387-30-8
• MF: C₈H₃ClN₂
• MW: 162.575820207596
• CID: 330073
• PubChem ID: 3014276
• Update Time: 2025-04-19

1,3-Benzenedicarbonitrile,4-chloro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarbonitrile,4-chloro-
• 4-CHLOROBENZENE-1,3-DICARBONITRILE
• 1,3-Benzenedicarbonitrile,4-chloro
• 2,4-Dicyanchlorbenzol
• 4-chloro-1,3-benzenedicarbonitrile
• 4-chloroisophthalonitrile
• QC-4761
• ZUUQPBPHHYNHSR-UHFFFAOYSA-N
• 3-Cyano-4-chlorobenzonitrile
• SCHEMBL3838602
• A854771
• 4387-30-8
• AKOS022636486
• NS00031372
• DTXSID20195967
• 1-Chloro-2,4-dicyanobenzene
• 1,3-Benzenedicarbonitrile, 4-chloro-

• Inchi： 1S/C8H3ClN2/c9-8-2-1-6(4-10)3-7(8)5-11/h1-3H
• InChI Key： ZUUQPBPHHYNHSR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C#N)C=C1C#N

Computed Properties

• Exact Mass: 161.99800
• Monoisotopic Mass: 161.9984758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 275.6 ºC
• Flash Point: 122.3 ºC
• PSA: 47.58000
• LogP: 2.08336